6-Bromo-2,3-dimethylimidazo[1,2-A]pyridine

• IUPAC Name: 6-bromo-2,3-dimethylimidazo[1,2-a]pyridine
• InChI: InChI=1S/C9H9BrN2/c1-6-7(2)12-5-8(10)3-4-9(12)11-6/h3-5H,1-2H3
• InChI Key: AXJKPHYIERDRBX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N2C=C(C=CC2=N1)Br)C
• Molecular Formula: C9H9BrN2
• Molecular Weight: 225.08 g/mol
• CAS RN: 121394-38-5

Description

Synthesis Analysis

Imidazo[1,2-a]pyridines, including compounds like "6-Bromo-2,3-dimethylimidazo[1,2-A]pyridine," have been synthesized through various methods, with significant advancements fuelled by transition metal catalysis and beneficial metal-free approaches. The discovery of novel methods for their synthesis and functionalization continues to be a vibrant area of research, aiming at exploring the full potential of these compounds in various applications (Shankar et al., 2023).

Scientific Research Applications

• Antituberculosis Activity :

  • Imidazo[1,2-a]pyridine derivatives show potent activity against multi-drug and extensive drug-resistant tuberculosis strains. Their selectivity and pharmacokinetics are promising for anti-TB agents (Moraski et al., 2011).

• Synthesis of Polyheterocyclic Ring Systems :

  • These derivatives are used as precursors for constructing new polyheterocyclic ring systems, which have been characterized for their antibacterial properties (Abdel‐Latif et al., 2019).

• Potential Inhibitors of Tyrosyl-tRNA Synthetase :

  • Novel 6-bromo-imidazo[4,5-b]pyridine derivatives have been synthesized and evaluated as potential tyrosyl-tRNA synthetase inhibitors. These compounds have shown binding affinity in molecular docking studies, indicating potential as therapeutic agents (Jabri et al., 2023).

• Corrosion Inhibition :

  • Imidazo[4,5-b]pyridine derivatives have been evaluated as inhibitors against mild steel corrosion, showing high inhibition performance. This application is significant in materials science (Saady et al., 2021).

• Anticancer and Antimicrobial Activity :

  • These compounds, synthesized through microwave-assisted and conventional methods, have shown significant antibacterial and antifungal activity. Some also exhibit anticancer activity against breast cancer cell lines (Shelke et al., 2017).

• Synthesis of Therapeutic Agents :

  • The imidazo[1,2-a]pyridine scaffold is recognized for its wide range of applications in medicinal chemistry, including anticancer, antimicrobial, antiviral, and antidiabetic activities. It has been represented in various marketed preparations (Deep et al., 2016).

• Synthesis of Novel Heterocycles :

  • These compounds are used in the synthesis of new heterocycles with potential applications in various fields, including antibacterial activity (Althagafi & Abdel‐Latif, 2021).

• Synthesis of Electron-Deficient Heterocycles :

  • A method for preparing imidazo[1,2-a]pyridines, which are electron-deficient heterocycles, has been developed. This is useful in organic synthesis and pharmaceutical chemistry (Mcdonald & Peese, 2015).

Safety And Hazards

This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard. It is recommended to avoid dust formation, breathing mist, gas or vapours, and contacting with skin and eye. Personal protective equipment should be used.

Future Directions

Imidazopyridine is recognized as a “drug prejudice” scaffold due to its wide range of applications in medicinal chemistry. It is also useful in material science because of its structural character. Therefore, the future directions of this compound could involve further exploration of its potential applications in these fields.

Synthesis routes and methods

Procedure details

13.53 mL (130.06 mmol) of 3-bromobutan-2-one are added to a mixture, stirred at 20° C., of 5 g (28.90 mmol) of 2-amino-5-bromopyridine and 4.85 g (57.80 mmol) of sodium hydrogen carbonate in 100 mL of ethanol. The mixture is refluxed for 12 hours and then concentrated under reduced pressure. The mixture obtained is taken up in 100 mL of water. The pH of the solution is basified by successive additions of potassium carbonate. The mixture is then extracted with 3×50 mL of ethyl acetate. The combined organic phases are washed with water (50 mL), dried over sodium sulfate and then concentrated under reduced pressure. An oil is obtained, which is purified by chromatography on a column of silica, eluting with a mixture of dichloromethane and methanol. 1.1 g of the expected product are thus isolated.

Citations

Synthesis and Evaluation of 7H-8,9-Dihydropyrano[2,3-c]imidazo[1,2-a]pyridines as Potassium-Competitive Acid Blockers

AM Palmer, B Grobbel, C Jecke, C Brehm… - Journal of medicinal …, 2007 - ACS Publications

7H-8,9-Dihydropyrano[2,3-c]imidazo[1,2-a]pyridines with excellent physicochemical and pharmacological properties were identified that represent interesting candidates for further …

Number of citations: 54 pubs.acs.org